Orestrate
Orestrate
Brand Name:
Vulcanchem
CAS No.:
13885-31-9
VCID:
VC20971297
InChI:
InChI=1S/C27H36O3/c1-3-26(28)30-20-10-12-21-18(17-20)9-11-23-22(21)15-16-27(2)24(23)13-14-25(27)29-19-7-5-4-6-8-19/h7,10,12,17,22-25H,3-6,8-9,11,13-16H2,1-2H3/t22-,23-,24+,25+,27+/m1/s1
SMILES:
CCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4OC5=CCCCC5)C
Molecular Formula:
C27H36O3
Molecular Weight:
408.6 g/mol
Orestrate
CAS No.: 13885-31-9
Cat. No.: VC20971297
Molecular Formula: C27H36O3
Molecular Weight: 408.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13885-31-9 |
|---|---|
| Molecular Formula | C27H36O3 |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17S)-17-(cyclohexen-1-yloxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] propanoate |
| Standard InChI | InChI=1S/C27H36O3/c1-3-26(28)30-20-10-12-21-18(17-20)9-11-23-22(21)15-16-27(2)24(23)13-14-25(27)29-19-7-5-4-6-8-19/h7,10,12,17,22-25H,3-6,8-9,11,13-16H2,1-2H3/t22-,23-,24+,25+,27+/m1/s1 |
| Standard InChI Key | VYAXJSIVAVEVHF-RYIFMDQWSA-N |
| Isomeric SMILES | CCC(=O)OC1=CC2=C(C=C1)[C@H]3CC[C@]4([C@H]([C@@H]3CC2)CC[C@@H]4OC5=CCCCC5)C |
| SMILES | CCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4OC5=CCCCC5)C |
| Canonical SMILES | CCC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4OC5=CCCCC5)C |
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